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Compound of Interest

Compound Name: 1-Propene, 3-(1-methoxyethoxy)-

Cat. No.: B3054507

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of 1-Propene,
3-(1-methoxyethoxy)- (CAS Number: 60812-41-1). The following procedures and
recommendations are designed to ensure the safe handling, use, and disposal of this chemical
in a laboratory setting.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Propene, 3-(1-methoxyethoxy)- is
provided in the table below.[1]
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Property Value

IUPAC Name 1-Propene, 3-(1-methoxyethoxy)-
CAS Number 60812-41-1

Molecular Formula CeH1202

Molar Mass 116.16 g/mol

Appearance Colorless liquid

Boiling Point 129.5-138°C

Density (20°C) 0.887-0.996 g/cm?3

. Miscible with organic solvents (e.g., alcohols,
Solubility thers)
ethers

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 1-Propene, 3-(1-methoxyethoxy)- is not readily
available, data from the closely related and structurally similar compound 3-[2-(2-
Methoxyethoxy)ethoxy]-1-propene suggests that this chemical should be handled with caution.
The analogous compound is classified as harmful if swallowed, causes skin and eye irritation,
and may cause respiratory irritation.[2] Therefore, the following PPE is mandatory when
handling 1-Propene, 3-(1-methoxyethoxy)-:
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PPE Category Recommended Equipment

Eye and Face Protection Chemical safety goggles and a face shield.

Chemical-resistant gloves. Nitrile gloves have

poor resistance to ethers.[3][4] Butyl rubber or
Hand Protection Viton™ gloves are recommended for better

protection.[5] Always inspect gloves for

degradation before use.

A flame-retardant lab coat and chemically

Skin and Body Protection ]
resistant apron.

Use in a well-ventilated area, preferably within a

chemical fume hood. If vapors or aerosols are
Respiratory Protection likely to be generated, a NIOSH-approved

respirator with an organic vapor cartridge is

required.

Safe Handling and Storage

e Engineering Controls: Always handle 1-Propene, 3-(1-methoxyethoxy)- in a well-ventilated
laboratory, preferably within a certified chemical fume hood.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames. Ethers are prone to forming explosive peroxides upon
exposure to air and light.[6] Therefore, containers should be dated upon receipt and opening.

» Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Experimental Protocol: Representative Synthesis of
a Vinyl Ether

The following is a representative procedure for the synthesis of a vinyl ether, which can be
adapted for 1-Propene, 3-(1-methoxyethoxy)-. This protocol is based on the iridium-catalyzed

vinylation of an alcohol.[7]

Materials:
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3-chloropropene (allyl chloride)

Methoxyethanol

Potassium carbonate (K2COs)

Anhydrous tetrahydrofuran (THF)

Iridium catalyst (e.qg., [Ir(cod)Cl]2)

Sodium carbonate (Na2CO3)

Vinyl acetate

Procedure:

Set up a flame-dried, two-necked round-bottomed flask equipped with a magnetic stir bar, a
reflux condenser under an argon atmosphere, and a rubber septum.

To the flask, add the iridium catalyst and sodium carbonate.

Evacuate the flask and backfill with argon.

Add the alcohol (methoxyethanol) and vinyl acetate via syringe.

Heat the reaction mixture to the desired temperature (e.g., 60-80°C) and stir for the required
reaction time.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC).

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction by the slow addition of water.

Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

Dry the combined organic layers over anhydrous sodium sulfate.

Filter and concentrate the solution under reduced pressure.
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 Purify the crude product by column chromatography or distillation.

Safe Handling and Disposal Workflow

The following diagram illustrates the key steps for the safe handling and disposal of 1-
Propene, 3-(1-methoxyethoxy)-.

Safe handling and disposal workflow for 1-Propene, 3-(1-methoxyethoxy)-.

Disposal Plan

Due to its flammable and potentially peroxide-forming nature, 1-Propene, 3-(1-
methoxyethoxy)- and its waste must be disposed of as hazardous waste.[8]

» Waste Collection: Collect all waste containing this chemical in a designated, properly
labeled, and sealed container. The container should be made of a material compatible with
ethers.

o Labeling: Clearly label the waste container with "Hazardous Waste - Ether" and list the
contents.

» Professional Disposal: Do not dispose of this chemical down the drain or in regular trash.[8]
Arrange for pick-up and disposal by a licensed professional hazardous waste disposal
service.[9]

» Spill Cleanup: In case of a spill, evacuate the area and ventilate. Use absorbent materials to
contain the spill. The contaminated absorbent material must also be disposed of as
hazardous waste.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Propene, 3-(1-methoxyethoxy)-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054507#personal-protective-equipment-for-
handling-1-propene-3-1-methoxyethoxy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://comptes-rendus.academie-sciences.fr/chimie/articles/10.5802/crchim.138/
https://comptes-rendus.academie-sciences.fr/chimie/articles/10.5802/crchim.138/
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.esafetysupplies.com/blogs/news/viton-and-butyl-polymer-chemical-resistant-gloves-what-you-need-to-know
https://prod.wp.cdn.aws.wfu.edu/sites/208/2017/07/DIETHYL-ETHER-WFU-SOP-2022.pdf
http://orgsyn.org/demo.aspx?prep=v82p0055
https://cool.culturalheritage.org/waac/wn/wn06/wn06-2/wn06-205.html
https://solvent-recyclers.com/applications/how-to-dispose-of-petroleum-ether.html
https://www.benchchem.com/product/b3054507#personal-protective-equipment-for-handling-1-propene-3-1-methoxyethoxy
https://www.benchchem.com/product/b3054507#personal-protective-equipment-for-handling-1-propene-3-1-methoxyethoxy
https://www.benchchem.com/product/b3054507#personal-protective-equipment-for-handling-1-propene-3-1-methoxyethoxy
https://www.benchchem.com/product/b3054507#personal-protective-equipment-for-handling-1-propene-3-1-methoxyethoxy
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3054507?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

